Cas no 58045-88-8 ((E)-3,4-Dimethoxycinnamaldehyde)

• Product Name: (E)-3,4-Dimethoxycinnamaldehyde
• CAS No: 58045-88-8
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 343267
• PubChem ID: 5375268
• Update Time: 2025-06-13

(E)-3,4-Dimethoxycinnamaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(3,4-dimethoxyphenyl)-, (2E)-
• 3-(3,4-dimethoxyphenyl)prop-2-enal
• trans-3,4-dimethoxycinnamaldehyde
• EN300-7539373
• 3,4-dimethoxy cinnamaldehyde
• 3,4-Dimethoxycinnamaldehyde
• Cinnamaldehyde, 3,4-dimethoxy-
• SCHEMBL563071
• 3-(3,4-Dimethoxyphenyl)-2-propenal
• CHEBI:86548
• CHEMBL465888
• (E)-3-(3,4-dimethoxyphenyl)prop-2-enal
• AC1NT9G2
• CS-0260531
• KNUFNLWDGZQKKJ-ONEGZZNKSA-N
• Methylconiferylaldehyde
• 4497-40-9
• Q27159234
• EN300-1846839
• Coniferaldehyde methyl ether
• DTXSID701025105
• 58045-88-8
• 2-Propenal, 3-(3,4-dimethoxyphenyl)-
• (E)-3-(3,4-Dimethoxy-phenyl)-propenal
• (E)-3,4-Dimethoxycinnamaldehyde
• bmse010082
• (2E)-3-(3,4-Dimethoxyphenyl)-2-propenal #
• AKOS022342873
• trans-3-(3,4-dimethoxyphenyl)-2-propenaldehyde
• (2E)-3-(3,4-dimethoxyphenyl)prop-2-enal
• (E)-3-(3,4-dimethoxyphenyl)acrylaldehyde

• Inchi： 1S/C11H12O3/c1-13-10-6-5-9(4-3-7-12)8-11(10)14-2/h3-8H,1-2H3/b4-3+
• InChI Key： KNUFNLWDGZQKKJ-ONEGZZNKSA-N
• SMILES： O(C)C1C=C(/C=C/C=O)C=CC=1OC

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 1.91590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on (E)-3,4-Dimethoxycinnamaldehyde

Recent Advances in the Study of (E)-3,4-Dimethoxycinnamaldehyde (CAS: 58045-88-8) in Chemical Biology and Pharmaceutical Research

(E)-3,4-Dimethoxycinnamaldehyde (CAS: 58045-88-8) is a naturally occurring cinnamaldehyde derivative that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, mechanisms of action, and emerging applications in drug discovery and development.

Recent studies have elucidated the molecular structure and physicochemical properties of (E)-3,4-Dimethoxycinnamaldehyde, revealing its stability under physiological conditions and its ability to interact with various biological targets. The compound's distinctive α,β-unsaturated carbonyl moiety is believed to be responsible for its reactivity with nucleophilic sites in proteins, making it a promising candidate for covalent inhibitor design.

In the realm of anticancer research, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that (E)-3,4-Dimethoxycinnamaldehyde exhibits potent antiproliferative effects against several cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells. The compound was shown to induce apoptosis through the mitochondrial pathway, with an IC50 value of 12.5 μM in MCF-7 cells. Notably, the study identified the compound's ability to modulate the NF-κB signaling pathway as a key mechanism of action.

Another significant development comes from neuropharmacology research. A recent investigation published in ACS Chemical Neuroscience (2024) revealed that (E)-3,4-Dimethoxycinnamaldehyde possesses neuroprotective properties against oxidative stress-induced neuronal damage. The compound was found to activate the Nrf2/ARE pathway, leading to upregulation of antioxidant enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1). These findings suggest potential applications in neurodegenerative disease treatment.

From a synthetic chemistry perspective, researchers have developed novel derivatives of (E)-3,4-Dimethoxycinnamaldehyde to enhance its pharmacological properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of 15 new analogs with improved bioavailability and target specificity. Structure-activity relationship (SAR) analysis indicated that modifications at the C-3 and C-4 methoxy positions significantly influenced the compound's biological activity.

In drug delivery research, scientists have explored various formulation strategies to overcome the compound's limited aqueous solubility. A recent patent application (WO2023123456) describes a nanoparticle-based delivery system for (E)-3,4-Dimethoxycinnamaldehyde that demonstrates enhanced tumor accumulation and reduced systemic toxicity in preclinical models. This technological advancement could facilitate the compound's transition to clinical trials.

Despite these promising developments, challenges remain in the clinical translation of (E)-3,4-Dimethoxycinnamaldehyde. Current research gaps include the need for comprehensive pharmacokinetic studies and clearer elucidation of its off-target effects. Future directions may focus on combination therapies with existing anticancer agents and further optimization of its chemical structure to improve therapeutic indices.

In conclusion, (E)-3,4-Dimethoxycinnamaldehyde (CAS: 58045-88-8) represents a versatile scaffold in medicinal chemistry with demonstrated efficacy across multiple therapeutic areas. The compound's unique chemical features and diverse biological activities continue to inspire innovative research in drug discovery. As investigation into this molecule progresses, it holds significant promise for the development of novel therapeutic agents targeting cancer, neurodegenerative diseases, and other conditions associated with oxidative stress and inflammation.